Cas no 3125-66-4 (3-Methoxycarbonylphenyl isothiocyanate)

• Product Name: 3-Methoxycarbonylphenyl isothiocyanate
• CAS No: 3125-66-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD00041080
• CID: 84628
• PubChem ID: 137833
• Update Time: 2025-04-18

3-Methoxycarbonylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxycarbonylphenyl isothiocyanate
• Methyl 3-isothiocyanatobenzoate
• 3-(Methoxycarbonyl)phenyl isothiocyanate
• 3-carbomethoxyphenyl isothiocyanate
• 3-Isothiocyanato-benzoesaeure-methylester
• 3-isothiocyanatobenzoic acid methyl ester
• MFCD00041080
• 3-isothiocyanato-benzoic acid methyl ester
• EN300-7550836
• 3-Methoxycarbonylphenyl isothiocyanate, AldrichCPR
• A820772
• Methyl 3-isothiocyanatobenzoate #
• SCHEMBL1421363
• 3-Methoxycarbonylphenylisothiocyanate
• DTXSID70185176
• AKOS003276033
• FT-0615999
• 3125-66-4

• MDL： MFCD00041080
• Inchi： 1S/C9H7NO2S/c1-12-9(11)7-3-2-4-8(5-7)10-6-13/h2-5H,1H3
• InChI Key： NQXFZEJJHPUMMF-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(C(=O)OC)=C1
• BRN： 2100452

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: Not available
• Density: 1.23
• Boiling Point: 105 °C
• Flash Point: 105-106°C/0.45m
• Refractive Index: 1.6240
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 70.75000
• LogP: 2.20750
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

3-Methoxycarbonylphenyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Keep cold.